Cas no 20779-13-9 (Dimethyl 1,5-naphthalenedisulfonate)

• Product Name: Dimethyl 1,5-naphthalenedisulfonate
• CAS No: 20779-13-9
• MF: C₁₂H₁₂O₆S₂
• MW: 316.350081443787
• MDL: MFCD00059544
• CID: 284638
• PubChem ID: 87573774
• Update Time: 2025-04-19

Dimethyl 1,5-naphthalenedisulfonate Chemical and Physical Properties

Names and Identifiers

• Dimethyl naphthalene-1,5-disulfonate
• Dimethyl 1,5-naphthalenedisulfonate
• 1,5-Naphthalenedisulfonicacid, 1,5-dimethyl ester
• 1,5-Naphthalenedisulfonic acid dimethyl ester
• HCXPJMZQMWIBMO-UHFFFAOYSA
• naphthalene-1,5-disulfonic acid dimethyl ester
• Naphthalin-1,5-disulfonsaeure-dimethylester
• 1,5-Naphthalenedisulfonic acid 1,5-dimethyl ester
• HCXPJMZQMWIBMO-UHFFFAOYSA-
• HCXPJMZQMWIBMO-UHFFFAOYSA-N
• Dimethyl1,5-Naphthalenedisulfonate
• NSC57245
• 1,5-bis(methoxysulfonyl)naphthalene
• Dimethyl 1,5-naphthalenedisulfonate #
• VZ20743
• A814879
• InChI=1/C12H12O6S2/c1-17-19(13,14)11-7-3-6-10-9(11)5-4-8-12(10)20(15,16)18-2/h3-8H,1-2H3
• SCHEMBL8480378
• AS-47927
• N0439
• 20779-13-9
• AKOS022172018
• FT-0638042
• dimethyl naphthalene-1, 5-disulfonate
• F17016
• DTXSID60288660
• MFCD00059544
• 1,5-Naphthalenedisulfonic acid, 1,5-dimethyl ester
• NSC-57245
• ?1,5-NAPHTHALENEDISULFONIC ACID DIMETHYL ESTER
• 1,5-dimethyl naphthalene-1,5-disulfonate
• DB-045360

• MDL： MFCD00059544
• Inchi： 1S/C12H12O6S2/c1-17-19(13,14)11-7-3-6-10-9(11)5-4-8-12(10)20(15,16)18-2/h3-8H,1-2H3
• InChI Key： HCXPJMZQMWIBMO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C(=CC=CC2=1)S(=O)(=O)OC)(=O)(=O)OC

Computed Properties

• Exact Mass: 316.00800
• Monoisotopic Mass: 316.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.439
• Melting Point: 200.0 to 204.0 deg-C
• Boiling Point: 510.5°C at 760 mmHg
• Flash Point: 262.5°C
• Refractive Index: 1.594
• PSA: 103.50000
• LogP: 3.67160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates